Tert-butyl 4-[(2-{[(4-methoxybenzyl)amino]carbonyl}hydrazino)carbonyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[[(4-methoxyphenyl)methylcarbamoylamino]carbamoyl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H30N4O5/c1-20(2,3)29-19(27)24-11-9-15(10-12-24)17(25)22-23-18(26)21-13-14-5-7-16(28-4)8-6-14/h5-8,15H,9-13H2,1-4H3,(H,22,25)(H2,21,23,26)
• InChI Key: LMXVVHLOSGYCLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(=O)NNC(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C20H30N4O5
• Molecular Weight: 406.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Key features likely include the six-membered piperidine ring, the carbonyl groups, and the tert-butyl ester and methoxybenzyl groups. The exact structure would depend on the specific locations of these groups on the piperidine ring.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. For example, the carbonyl groups could be involved in reactions such as nucleophilic addition or reduction. The ester group could undergo reactions such as hydrolysis or transesterification. The exact reactions would depend on the conditions and the other compounds present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonyl groups and the nonpolar tert-butyl group could affect its solubility in different solvents. Its melting and boiling points would depend on the strength of the intermolecular forces between its molecules.

Scientific Research Applications

Antibacterial and Antifungal Agents

. Its moderate activity against microorganisms suggests potential as an antimicrobial agent. Researchers investigate its mechanism of action and explore derivatives with enhanced potency.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical, its mechanism of action might involve interacting with a specific biological target, such as a protein or enzyme. The piperidine ring, a common feature in many drugs, could play a key role in this interaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. Proper safety precautions should be taken when handling it, including the use of appropriate personal protective equipment and adherence to safe laboratory practices.

Future Directions

Potential future directions for research on this compound could include exploring its possible uses, such as in the development of new pharmaceuticals or materials, and investigating its properties and behavior under different conditions.